Cas no 1337880-88-2 (7-Methoxy-1-methylindazole)

7-Methoxy-1-methylindazole is a heterocyclic organic compound featuring an indazole core substituted with a methoxy group at the 7-position and a methyl group at the 1-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its methoxy and methyl substitutions enhance solubility and modulate electronic properties, facilitating further functionalization. The compound is particularly useful in the development of bioactive molecules due to its ability to serve as a versatile scaffold. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial applications, supporting its use in advanced chemical synthesis.
7-Methoxy-1-methylindazole structure
7-Methoxy-1-methylindazole structure
Product Name:7-Methoxy-1-methylindazole
CAS No:1337880-88-2
MF:C9H10N2O
MW:162.188501834869
CID:4695393
PubChem ID:84716851
Update Time:2025-11-01

7-Methoxy-1-methylindazole Chemical and Physical Properties

Names and Identifiers

    • 7-Methoxy-1-methyl-1H-indazole
    • 7-Methoxy-1-methylindazole
    • 1337880-88-2
    • D79753
    • Inchi: 1S/C9H10N2O/c1-11-9-7(6-10-11)4-3-5-8(9)12-2/h3-6H,1-2H3
    • InChI Key: OFVAPILQQRBOED-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2C=NN(C)C=21

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 1.5

7-Methoxy-1-methylindazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB547158-1g
7-Methoxy-1-methyl-1H-indazole; .
1337880-88-2
1g
€942.50 2025-02-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1821695-1g
7-Methoxy-1-methyl-1h-indazole
1337880-88-2 95%
1g
¥9310.00 2024-08-09

Additional information on 7-Methoxy-1-methylindazole

Introduction to 7-Methoxy-1-methylindazole (CAS No. 1337880-88-2)

7-Methoxy-1-methylindazole, with the CAS number 1337880-88-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indazole class, which is characterized by a fused benzene and pyrazole ring system. The presence of a methoxy group at the 7-position and a methyl group at the 1-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 7-Methoxy-1-methylindazole is defined by its molecular formula, C9H9N3O, and its molecular weight of 167.19 g/mol. The compound is known for its stability under standard laboratory conditions and its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it an ideal candidate for use in various biochemical assays and drug discovery processes.

In recent years, 7-Methoxy-1-methylindazole has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of biological pathways involved in disease processes. For instance, research has shown that this compound can act as an inhibitor of specific enzymes, such as phosphodiesterases (PDEs), which are implicated in various diseases including cardiovascular disorders and neurodegenerative conditions.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of 7-Methoxy-1-methylindazole as a PDE4 inhibitor. PDE4 is a major isoform of phosphodiesterase that plays a crucial role in regulating cyclic adenosine monophosphate (cAMP) levels, which are involved in anti-inflammatory and bronchodilatory responses. The study demonstrated that 7-Methoxy-1-methylindazole exhibited potent and selective inhibition of PDE4, suggesting its potential use in treating inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

Beyond its role as an enzyme inhibitor, 7-Methoxy-1-methylindazole has also been explored for its potential as a scaffold for drug design. The indazole core provides a robust platform for the introduction of various functional groups, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility has led to the development of several derivatives with enhanced potency and selectivity for specific targets.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2021, researchers synthesized a series of 7-Methoxy-1-methylindazole-based compounds and evaluated their antitumor activity against various cancer cell lines. The results showed that certain derivatives exhibited significant cytotoxic effects, particularly against breast cancer and colon cancer cells. These findings underscore the potential of 7-Methoxy-1-methylindazole-based compounds as novel anticancer agents.

The pharmacokinetic properties of 7-Methoxy-1-methylindazole have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for ensuring effective drug delivery and minimizing adverse effects. Additionally, preclinical studies have demonstrated that 7-Methoxy-1-methylindazole has low toxicity and good safety profiles, further supporting its potential for clinical development.

In conclusion, 7-Methoxy-1-methylindazole (CAS No. 1337880-88-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will be uncovered, paving the way for innovative treatments for various diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm